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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,9-Nonanedithiol is an organic compound featuring two thiol (-SH) functional groups at the

terminal positions of a nine-carbon aliphatic chain.[1] This bifunctional architecture imparts

unique chemical properties that make it a valuable molecule in various scientific and industrial

applications, including the formation of self-assembled monolayers (SAMs) and its use as a

flavoring agent.[2][3][4] This guide provides a comprehensive overview of the chemical

properties, structure, reactivity, and experimental considerations for 1,9-Nonanedithiol.

Chemical Structure
The structure of 1,9-Nonanedithiol consists of a flexible nonane backbone with a thiol group at

each end.[1] This linear dithiol allows for the formation of stable linkages with surfaces and

other molecules.

Caption: Chemical structure of 1,9-Nonanedithiol.

Chemical and Physical Properties
The key physicochemical properties of 1,9-Nonanedithiol are summarized in the table below.
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Property Value

Molecular Formula C9H20S2[1][5]

Molecular Weight 192.39 g/mol [5]

Appearance Colorless to pale yellow liquid[1][5][6]

Odor Strong, sulfurous, meaty odor[1][5][6]

Boiling Point 284 °C (lit.)[5][6][7]

Melting Point -17.5 °C[8]

Density 0.952 g/mL at 25 °C (lit.)[5][6][7]

Refractive Index (n20/D) 1.4999 (lit.)[5][6][7]

Solubility
Insoluble in water; soluble in organic solvents.[1]

[8]

Flash Point 102 °C (215.6 °F) - closed cup

Reactivity
A key aspect of 1,9-Nonanedithiol's reactivity is the oxidation of its thiol groups to form

disulfide bonds. This can occur intermolecularly to form polymers or intramolecularly to yield a

cyclic disulfide. This reactivity is fundamental to its application in polymer chemistry and the

formation of self-assembled monolayers.[1]

Reactants Products

1,9-Nonanedithiol Disulfide Product
(Polymeric or Cyclic)

Oxidation

Oxidizing Agent Reduced AgentReduction
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Caption: Oxidation of 1,9-Nonanedithiol.

Experimental Protocols
Synthesis of 1,9-Nonanedithiol
A common laboratory synthesis of 1,9-Nonanedithiol involves the reaction of 1,9-

dibromononane with a sulfur nucleophile, such as sodium thiomethoxide or thiourea followed

by hydrolysis.

General Protocol using Thiourea:

Thiouronium Salt Formation: 1,9-dibromononane is refluxed with two equivalents of thiourea

in a suitable solvent like ethanol to form the bis-thiouronium salt.

Hydrolysis: The resulting salt is then hydrolyzed under basic conditions (e.g., with sodium

hydroxide) to liberate the free dithiol.

Acidification and Extraction: The reaction mixture is acidified, and the product is extracted

with an organic solvent (e.g., diethyl ether or dichloromethane).

Purification: The crude product is purified by distillation under reduced pressure.

1,9-Dibromononane

Bis-Thiouronium Salt

Thiourea

Base Hydrolysis 1,9-Nonanedithiol

Click to download full resolution via product page

Caption: Synthetic workflow for 1,9-Nonanedithiol.

Analytical Methods
The purity and identity of 1,9-Nonanedithiol can be confirmed using standard analytical

techniques:
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Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and confirm the absence of impurities.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic S-H stretching

vibration.

Applications
The bifunctional nature of 1,9-Nonanedithiol makes it a versatile building block in materials

science and other fields.

Self-Assembled Monolayers (SAMs): The thiol groups form strong bonds with noble metal

surfaces (e.g., gold, silver, copper), leading to the formation of highly ordered SAMs.[2][3]

These SAMs can be used to modify the surface properties of materials for applications in

electronics, sensors, and biocompatible coatings.

Flavoring Agent: It is used in the food industry as a flavoring agent, imparting meaty and

savory notes.[4][5][6]

Self-Assembled Monolayers (SAMs)

1,9-Nonanedithiol

SAM Formation

Metal Surface (e.g., Gold)

Modified Surface Properties
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Caption: Application of 1,9-Nonanedithiol in SAMs.

Safety Information
1,9-Nonanedithiol is a hazardous chemical and should be handled with appropriate safety

precautions.

Hazards: Harmful if swallowed, causes skin irritation, and may cause respiratory irritation.[8]

It has a strong, unpleasant odor (stench).[1][8]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[9] Use in a well-ventilated area or with respiratory protection.[9]

Storage: Store in a well-ventilated place and keep the container tightly closed.[9] It is

sensitive to air.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,9-Nonanedithiol:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202460#1-9-nonanedithiol-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1202460#1-9-nonanedithiol-chemical-properties-and-structure
https://www.benchchem.com/product/b1202460#1-9-nonanedithiol-chemical-properties-and-structure
https://www.benchchem.com/product/b1202460#1-9-nonanedithiol-chemical-properties-and-structure
https://www.benchchem.com/product/b1202460#1-9-nonanedithiol-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

